Cas no 299167-74-1 (3-Amino-3-(3-ethoxyphenyl)propanoic Acid)

• Product Name: 3-Amino-3-(3-ethoxyphenyl)propanoic Acid
• CAS No: 299167-74-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD02663181
• CID: 1022930
• PubChem ID: 4426855
• Update Time: 2025-06-08

3-Amino-3-(3-ethoxyphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, beta-amino-3-ethoxy- (9CI)
• 3-Amino-3-(3-ethoxyphenyl)propanoic acid
• 3-Amino-3-(3-ethoxy-phenyl)-propionic acid
• EN300-1826181
• A919321
• EU-0066576
• SR-01000095821-1
• STK138145
• CS-0299465
• SR-01000095821
• MFCD02663181
• DTXSID60403174
• 299167-74-1
• BBL022137
• AKOS000265087
• 3-amino-3-(3-ethoxyphenyl)propanoicacid
• Benzenepropanoic acid, ba-amino-3-ethoxy- (9CI)
• AKOS016045465
• LS-02376
• 3-Amino-3-(3-ethoxyphenyl)propanoic Acid

• MDL： MFCD02663181
• Inchi： 1S/C11H15NO3/c1-2-15-9-5-3-4-8(6-9)10(12)7-11(13)14/h3-6,10H,2,7,12H2,1H3,(H,13,14)
• InChI Key： FQVYSLNULCOBJV-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

Additional information on 3-Amino-3-(3-ethoxyphenyl)propanoic Acid

Introduction to 3-Amino-3-(3-ethoxyphenyl)propanoic Acid (CAS No. 299167-74-1) and Its Emerging Applications in Chemical Biology

3-Amino-3-(3-ethoxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 299167-74-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining an amino group, a carboxylic acid moiety, and an ethoxyphenyl substituent, exhibits promising properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 3-amino-3-(3-ethoxyphenyl)propanoic acid (CAS No. 299167-74-1) consists of a propyl backbone with an amino group at the terminal carbon and a 3-ethoxyphenyl group attached to the same carbon. This configuration imparts both steric and electronic characteristics that are conducive to interactions with biological targets. The presence of the amino group allows for further functionalization via amide bond formation, while the aromatic ring system provides opportunities for hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding affinity.

In recent years, the pharmaceutical industry has increasingly focused on leveraging structurally diverse compounds to overcome challenges associated with drug resistance and side effects. 3-Amino-3-(3-ethoxyphenyl)propanoic acid (CAS No. 299167-74-1) has emerged as a versatile building block in medicinal chemistry due to its ability to modulate various biological pathways. Its unique pharmacophore has been explored in the design of inhibitors targeting enzymes involved in metabolic disorders, inflammatory responses, and even oncological pathways.

One of the most compelling aspects of 3-amino-3-(3-ethoxyphenyl)propanoic acid (CAS No. 299167-74-1) is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a central role in cell signaling networks, and their dysregulation is implicated in numerous diseases, particularly cancer. Researchers have utilized this compound to develop analogs with enhanced selectivity and potency against specific kinases. For instance, modifications to the ethoxyphenyl group have been shown to fine-tune binding interactions with target proteins, leading to more effective inhibition.

Furthermore, the carboxylic acid moiety in 3-amino-3-(3-ethoxyphenyl)propanoic acid (CAS No. 299167-74-1) offers opportunities for prodrug design and targeted drug delivery systems. By conjugating this compound with biomolecules or polymers, researchers can create prodrugs that release active pharmaceutical ingredients in a controlled manner within specific tissues or cellular compartments. This approach not only improves bioavailability but also reduces systemic toxicity.

The ethoxyphenyl substituent is another key feature that contributes to the biological relevance of 3-amino-3-(3-ethoxyphenyl)propanoic acid (CAS No. 299167-74-1). This aromatic ring can engage in π-stacking interactions with nucleic acids or other aromatic residues in protein targets, enhancing binding affinity. Additionally, electronic effects such as resonance and induction play a role in modulating reactivity and interaction modes, making this compound a valuable tool for structure-based drug design.

Recent studies have also explored the potential of 3-amino-3-(3-ethoxyphenyl)propanoic acid (CAS No. 299167-74-1) in addressing neurological disorders. The compound’s ability to cross the blood-brain barrier has been investigated, suggesting its utility in treating conditions such as Alzheimer’s disease and Parkinson’s disease. Preclinical trials have demonstrated that derivatives of this scaffold can modulate neurotransmitter release and receptor activity, offering new therapeutic avenues.

In conclusion, 3-amino-3-(3-ethoxyphenyl)propanoic acid (CAS No. 299167-74-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features enable it to interact with multiple biological targets, making it a versatile scaffold for drug discovery efforts aimed at treating metabolic diseases, inflammation, cancer, and neurological disorders. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in the development of next-generation bioactive molecules.